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Compound of Interest

Compound Name: Europium(III) nitrate hydrate

Cat. No.: B560913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure of Europium(III) nitrate

hexahydrate (Eu(NO₃)₃·6H₂O), a compound of significant interest in various scientific and

technological fields, including as a precursor for luminescent materials and in catalysis. This

document details the coordination environment of the europium ion, presents key structural

parameters, and outlines the experimental basis for these findings.

Molecular Structure and Coordination Geometry
Europium(III) nitrate hexahydrate is a crystalline solid where the europium(III) ion is the central

coordinating atom. The structure is characterized by a high coordination number, which is

typical for lanthanide ions. In the solid state, the Eu³⁺ ion is coordinated by ten oxygen atoms.

[1] These oxygen atoms originate from four water molecules and three bidentate nitrate groups.

[1] The remaining two water molecules are not directly coordinated to the europium ion but are

present as lattice water within the crystal structure.[1]

The nitrate ions act as bidentate ligands, meaning that two of their oxygen atoms bind to the

central europium ion. This coordination mode is a common feature in the chemistry of

lanthanide nitrates. The coordination of both water molecules and nitrate ions results in a

complex and asymmetric coordination sphere around the europium ion.
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The precise arrangement of atoms in the crystal lattice of Europium(III) nitrate hexahydrate has

been determined through single-crystal X-ray diffraction studies. The key quantitative data

derived from these analyses are summarized in the table below.

Parameter Value(s) Reference

Coordination Number 10 [1]

Coordinating Ligands 4 x H₂O, 3 x NO₃⁻ (bidentate) [1]

Lattice Water Molecules 2 [1]

Eu-O Bond Lengths 2.379 – 2.933 Å [1]

Experimental Protocols
The structural characterization of Europium(III) nitrate hexahydrate relies on established

chemical synthesis and analytical techniques.

Synthesis
A common method for the preparation of Europium(III) nitrate hexahydrate involves the

dissolution of europium(III) oxide in nitric acid.[2]

Protocol:

Europium(III) oxide (Eu₂O₃) is carefully added in stoichiometric amounts to a solution of

concentrated nitric acid (HNO₃).

The mixture is gently heated and stirred until the oxide is completely dissolved, forming a

clear solution of europium(III) nitrate.

The resulting solution is then allowed to cool and evaporate slowly at room temperature.

Colorless, hygroscopic crystals of Europium(III) nitrate hexahydrate will form. The crystals

should be stored in a desiccator to prevent deliquescence.
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Structural Characterization: Single-Crystal X-ray
Diffraction
The definitive determination of the molecular and crystal structure is achieved through single-

crystal X-ray diffraction.

Protocol:

A suitable single crystal of Europium(III) nitrate hexahydrate is selected and mounted on a

goniometer head.

The crystal is placed in a stream of cold nitrogen gas to maintain a stable temperature and

minimize thermal vibrations during data collection.

The crystal is irradiated with a monochromatic X-ray beam.

The diffraction pattern of the X-rays scattered by the crystal is recorded on a detector.

The collected diffraction data is then processed to determine the unit cell parameters and the

symmetry of the crystal.

The crystal structure is solved and refined using specialized software to obtain the precise

atomic coordinates, bond lengths, and bond angles.

Visualization of the Coordination Environment
The following diagram illustrates the coordination sphere of the Europium(III) ion in the

hexahydrate complex.
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Coordination of Eu(III) in Nitrate Hexahydrate

Eu³⁺
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Caption: Coordination sphere of the Europium(III) ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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